Cas no 2343963-67-5 ([(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate)

• Product Name: [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate
• CAS No: 2343963-67-5
• MF: C₆H₉F₃O₃S
• MW: 218.194071531296
• CID: 5878013
• PubChem ID: 124251300
• Update Time: 2025-10-21

[(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7243788
• 2343963-67-5
• rac-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]methyl methanesulfonate
• SCHEMBL19023476
• [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate

• Inchi： 1S/C6H9F3O3S/c1-13(10,11)12-3-4-2-5(4)6(7,8)9/h4-5H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： YLDWXYPYOKASRF-CRCLSJGQSA-N
• SMILES： S(C)(=O)(=O)OC[C@@H]1C[C@H]1C(F)(F)F

Computed Properties

• Exact Mass: 218.02244980g/mol
• Monoisotopic Mass: 218.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate

Recent Advances in the Application of [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate (CAS: 2343963-67-5) in Chemical Biology and Pharmaceutical Research

The compound [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate (CAS: 2343963-67-5) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This chiral cyclopropane derivative, featuring a trifluoromethyl group and a reactive methanesulfonate leaving group, has demonstrated unique properties in drug discovery and development. Recent studies have highlighted its potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel covalent inhibitors targeting cysteine proteases. The researchers demonstrated that the [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl moiety could be efficiently incorporated into inhibitor scaffolds, providing enhanced binding affinity and selectivity. The methanesulfonate group served as an excellent leaving group for nucleophilic displacement reactions with thiol groups of target enzymes, enabling the development of potent irreversible inhibitors with improved pharmacokinetic properties.

In the field of CNS drug discovery, a recent patent application (WO2023056432) disclosed the use of 2343963-67-5 as a critical intermediate for preparing modulators of GABA receptors. The trifluoromethylcyclopropyl group was found to confer improved blood-brain barrier penetration while maintaining metabolic stability. The compound's rigid cyclopropane ring system was particularly valuable for restricting molecular conformation, leading to enhanced receptor subtype selectivity among GABA receptor isoforms.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 publication in Organic Letters described an efficient asymmetric synthesis route for 2343963-67-5, achieving >99% enantiomeric excess through a novel chiral auxiliary approach. This advancement has significantly improved the accessibility of this building block for medicinal chemistry programs. The authors also demonstrated its application in the synthesis of fluorinated analogs of clinically relevant drugs, showing improved metabolic stability and bioavailability compared to their non-fluorinated counterparts.

The unique properties of the trifluoromethylcyclopropyl group have also found applications in PET tracer development. Researchers at several academic institutions have recently reported the incorporation of this moiety into imaging probes targeting various biological markers. The fluorine-18 labeled derivatives showed excellent in vivo stability and target specificity, making them promising candidates for clinical imaging applications. These developments highlight the growing importance of 2343963-67-5 in theranostic applications.

From a safety and toxicology perspective, recent preclinical studies have provided valuable data on the handling and biological effects of this compound. While the methanesulfonate group confers reactivity, proper handling procedures have been established to ensure safe laboratory use. Interestingly, metabolic studies have shown that the intact cyclopropane ring system remains stable under physiological conditions, while the methanesulfonate group undergoes predictable biotransformation, making it suitable for prodrug development strategies.

Looking forward, the unique combination of structural features in [(1R,2R)-2-(Trifluoromethyl)cyclopropyl]methyl methanesulfonate positions it as a valuable tool in modern drug discovery. Its applications span from covalent drug development to the creation of metabolic stable analogs and imaging agents. As synthetic methods continue to improve and our understanding of its structure-activity relationships deepens, we anticipate seeing more drug candidates incorporating this privileged structure entering clinical development in the coming years.